Tetrahydrofuran-2,3,4,5-tetracarboxylic Acid

• IUPAC Name: oxolane-2,3,4,5-tetracarboxylic acid
• InChI: InChI=1S/C8H8O9/c9-5(10)1-2(6(11)12)4(8(15)16)17-3(1)7(13)14/h1-4H,(H,9,10)(H,11,12)(H,13,14)(H,15,16)
• InChI Key: UFOIOXZLTXNHQH-UHFFFAOYSA-N
• Canonical SMILES: C1(C(C(OC1C(=O)O)C(=O)O)C(=O)O)C(=O)O
• Molecular Formula: C8H8O9
• DSSTOX Substance ID: DTXSID60948994
• Molecular Weight: 248.14 g/mol
• Physical Description: White powder; [Acros Organics MSDS]
• CAS RN: 26106-63-8

Description

Tetrahydrofuran-2,3,4,5-tetracarboxylic acid (THF-TCA) is an organic compound that is widely used in scientific research. It is a versatile compound that has been utilized in a variety of experiments, ranging from chemical synthesis to biochemistry and physiology. THF-TCA is an important molecule in the field of organic chemistry due to its unique properties and its ability to form a variety of derivatives. In addition, THF-TCA has been studied for its potential applications in drug design and development. This article will discuss the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, as well as future directions.

Scientific Research Applications

1. Coordination Polymers and Crystal Structures

Tetrahydrofuran-2,3,4,5-tetracarboxylic acid has been used in the synthesis of novel coordination polymers. For instance, a manganese(II) polymer was synthesized using this acid as a bridging ligand, demonstrating a two-dimensional polymer structure through coordination bonds (Ma, Wang, & Zhong, 2008). Additionally, several tetrahydrofuran-2,3,4,5-tetracarboxylato complexes with transition metals like copper, manganese, and cobalt were synthesized, showcasing diverse crystal structures and magnetic properties (Zhou, Xu, Han, Si, & Zheng, 2017).

Safety and Hazards

Tetrahydrofuran-2,3,4,5-tetracarboxylic Acid should be handled with care to avoid dust formation. It is recommended to avoid breathing mist, gas, or vapors and to avoid contact with skin and eyes. Use of personal protective equipment and chemical impermeable gloves is advised.

Mechanism of Action

Target of Action

Tetrahydrofuran-2,3,4,5-tetracarboxylic Acid primarily targets lanthanide and uranyl ions . It has been shown to form complexes with La3+, Nd3+, Eu3+, Dy3+, Tm3+, and UO22+ .

Mode of Action

The interaction of this compound with its targets involves the formation of complexes. This compound has been shown to exhibit greater sensitivity to lanthanide cation radius than complexes with the unconstrained oxydiacetic acid (ODA) and to form anomalously weak complexes with UO22+ .

Biochemical Pathways

The biochemical pathways affected by this compound are related to the complexation of lanthanide and uranyl ions . The complexation of these ions can affect various biochemical processes, including those involved in metal ion homeostasis and transport.

Pharmacokinetics

Given its chemical structure, it is likely to have low solubility in water , which could impact its bioavailability

Result of Action

The molecular and cellular effects of this compound’s action are primarily related to its ability to form complexes with lanthanide and uranyl ions . These complexes can influence the behavior of these ions within cells, potentially affecting a variety of cellular processes.

Action Environment

The action of this compound can be influenced by environmental factors such as pH and the presence of other ions. For instance, the formation of complexes with lanthanide and uranyl ions is likely to be dependent on the pH of the environment . Additionally, the presence of other ions could compete with the lanthanide and uranyl ions for complexation with this compound, potentially influencing its efficacy.

Biochemical Analysis

Biochemical Properties

Tetrahydrofuran-2,3,4,5-tetracarboxylic acid plays a significant role in biochemical reactions due to its ability to form stable complexes with metal ions. It interacts with enzymes and proteins that are involved in metal ion transport and storage. For instance, it can form complexes with transition metals such as copper, manganese, and cobalt, which are essential cofactors for various enzymatic reactions. The nature of these interactions involves coordination bonds between the carboxyl groups of this compound and the metal ions, leading to the stabilization of the metal ion in a specific oxidation state .

Cellular Effects

This compound influences various cellular processes by modulating the availability of metal ions within the cell. It can affect cell signaling pathways that are dependent on metal ions, such as those involving calcium and zinc. Additionally, this compound can impact gene expression by altering the activity of metal-dependent transcription factors. This compound also affects cellular metabolism by influencing the activity of metalloenzymes involved in metabolic pathways .

Molecular Mechanism

The molecular mechanism of action of this compound involves its ability to chelate metal ions, thereby affecting their bioavailability and activity. This compound can inhibit or activate enzymes by binding to their metal cofactors, leading to changes in enzyme activity. For example, this compound can inhibit the activity of metalloproteases by chelating the zinc ion in the active site, thereby preventing substrate binding and catalysis. Additionally, it can induce changes in gene expression by modulating the activity of metal-dependent transcription factors .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time due to its stability and degradation. This compound is relatively stable under standard laboratory conditions, but it can degrade over time when exposed to light and heat. Long-term studies have shown that this compound can have sustained effects on cellular function, particularly in terms of metal ion homeostasis and enzyme activity .

Dosage Effects in Animal Models

The effects of this compound in animal models vary with different dosages. At low doses, this compound can enhance the activity of metal-dependent enzymes and improve metal ion homeostasis. At high doses, this compound can exhibit toxic effects, such as disrupting metal ion balance and inhibiting critical enzymatic reactions. Threshold effects have been observed, where the compound’s beneficial effects are seen at lower doses, while adverse effects occur at higher doses .

Metabolic Pathways

This compound is involved in metabolic pathways that require metal ions as cofactors. It interacts with enzymes such as oxidoreductases and hydrolases, which are involved in redox reactions and hydrolysis, respectively. This compound can affect metabolic flux by modulating the activity of these enzymes, leading to changes in metabolite levels. For example, this compound can enhance the activity of copper-dependent oxidases, thereby increasing the production of reactive oxygen species .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with specific transporters and binding proteins. It can bind to metal ion transporters, facilitating its uptake and distribution within the cell. Additionally, this compound can accumulate in specific cellular compartments, such as the mitochondria, where it can influence mitochondrial function and metal ion homeostasis .

Subcellular Localization

The subcellular localization of this compound is influenced by targeting signals and post-translational modifications. This compound can be directed to specific organelles, such as the mitochondria and the nucleus, where it can exert its effects on enzyme activity and gene expression. The localization of this compound within these compartments is critical for its function, as it allows for the precise regulation of metal ion-dependent processes .